Aluminum;[hydroxy-[hydroxy(oxido)phosphoryl]oxyphosphoryl] phosphate

• Molecular Formula: AlH2O10P3
• Molecular Weight: 281.91 g/mol
• IUPAC Name: aluminum;[hydroxy-[hydroxy(oxido)phosphoryl]oxyphosphoryl] phosphate
• InChI: InChI=1S/Al.H5O10P3/c;1-11(2,3)9-13(7,8)10-12(4,5)6/h;(H,7,8)(H2,1,2,3)(H2,4,5,6)/q+3;/p-3
• InChI Key: QPLNUHHRGZVCLQ-UHFFFAOYSA-K
• Canonical SMILES: OP(=O)([O-])OP(=O)(O)OP(=O)([O-])[O-].[Al+3]

Description

Aluminum xtripolyphosphate is an inorganic compound with the chemical formula Al(PO3)3. It appears as a colorless crystal or white powder and is known for its high thermal stability, fire resistance, and excellent hygroscopicity . This compound is widely used in various industrial applications, particularly as a flame retardant and corrosion inhibitor.

Preparation Methods

Synthetic Routes and Reaction Conditions: Aluminum xtripolyphosphate can be synthesized by reacting aluminum trichloride with phosphoric acid. This reaction is typically carried out in an anhydrous environment to prevent the formation of crystal water . Another method involves the reaction of aluminum hydroxide with phosphoric acid, followed by calcination at high temperatures to obtain the anhydrous form .

Industrial Production Methods: The industrial production of aluminum xtripolyphosphate often involves the dehydration polymerization of aluminum oxide or aluminum hydroxide with phosphoric acid. The intermediate product, aluminum acid phosphate, is then calcined to produce anhydrous aluminum xtripolyphosphate . This method is time-efficient, energy-saving, and suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions: Aluminum xtripolyphosphate undergoes various chemical reactions, including:

Oxidation: It can react with oxidizing agents to form different aluminum phosphate compounds.

Hydrolysis: In the presence of water, it can hydrolyze to form aluminum phosphate and phosphoric acid.

Common Reagents and Conditions:

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Hydrolysis Conditions: Typically occurs in aqueous environments or under acidic conditions.

Major Products:

Oxidation Products: Various aluminum phosphate compounds.

Hydrolysis Products: Aluminum phosphate and phosphoric acid.

Scientific Research Applications

Aluminum xtripolyphosphate has a wide range of applications in scientific research, including:

Chemistry: Used as a corrosion inhibitor in metal coatings and as a flame retardant in polymers.

Biology: Investigated for its potential use in biomedical applications, such as drug delivery systems.

Medicine: Studied for its role as an adjuvant in vaccines to enhance immune responses.

Industry: Utilized in the production of flame retardant materials, electronic components, and as a flotation agent in the metallurgical industry.

Mechanism of Action

The mechanism of action of aluminum xtripolyphosphate involves its ability to form a passivation film on metal surfaces, which inhibits corrosion. This passivation film is formed through the chelation of metal ions by the tripolyphosphate ions . Additionally, in biomedical applications, it acts as an adjuvant by enhancing the immune response through the slow release of antigens and the activation of immune cells .

Comparison with Similar Compounds

Aluminum Triphosphate (Al(PO4)3): Similar in structure but differs in the number of phosphate groups.

Aluminum Dihydrogen Tripolyphosphate (AlH2P3O10): Contains hydrogen atoms, making it more acidic.

Uniqueness: Aluminum xtripolyphosphate is unique due to its high thermal stability, fire resistance, and excellent hygroscopicity. These properties make it particularly effective as a flame retardant and corrosion inhibitor compared to other aluminum phosphate compounds .